Noopept
Noopept
Noopept, also known as Omberacetam, is an AMPA receptor modulator potentially for the treatment of cognitive deficits.
Brand Name:
Vulcanchem
CAS No.:
157115-85-0
VCID:
VC0537472
InChI:
InChI=1S/C17H22N2O4/c1-2-23-16(21)12-18-17(22)14-9-6-10-19(14)15(20)11-13-7-4-3-5-8-13/h3-5,7-8,14H,2,6,9-12H2,1H3,(H,18,22)/t14-/m0/s1
SMILES:
CCOC(=O)CNC(=O)C1CCCN1C(=O)CC2=CC=CC=C2
Molecular Formula:
C17H22N2O4
Molecular Weight:
318.4 g/mol
Noopept
CAS No.: 157115-85-0
Inhibitors
VCID: VC0537472
Molecular Formula: C17H22N2O4
Molecular Weight: 318.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 157115-85-0 |
---|---|
Product Name | Noopept |
Molecular Formula | C17H22N2O4 |
Molecular Weight | 318.4 g/mol |
IUPAC Name | ethyl 2-[[(2S)-1-(2-phenylacetyl)pyrrolidine-2-carbonyl]amino]acetate |
Standard InChI | InChI=1S/C17H22N2O4/c1-2-23-16(21)12-18-17(22)14-9-6-10-19(14)15(20)11-13-7-4-3-5-8-13/h3-5,7-8,14H,2,6,9-12H2,1H3,(H,18,22)/t14-/m0/s1 |
Standard InChIKey | PJNSMUBMSNAEEN-AWEZNQCLSA-N |
Isomeric SMILES | CCOC(=O)CNC(=O)[C@@H]1CCCN1C(=O)CC2=CC=CC=C2 |
SMILES | CCOC(=O)CNC(=O)C1CCCN1C(=O)CC2=CC=CC=C2 |
Canonical SMILES | CCOC(=O)CNC(=O)C1CCCN1C(=O)CC2=CC=CC=C2 |
Appearance | Solid powder |
Description | Noopept, also known as Omberacetam, is an AMPA receptor modulator potentially for the treatment of cognitive deficits. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | ethyl phenylacetyl-Pro-Gly GVS 111 GVS-111 N-phenylacetyl-L-prolylglycine ethyl ester noopept |
Reference | 1: Liu Z, Peng Y, Ma B, Bi K, Liu Y, Sun G, Ping G, Guo Y. A pharmacokinetic study on a novel anti-HBV agent imidol hydrochloride in rats. Int J Pharm. 2014 Jan 30;461(1-2):514-8. doi: 10.1016/j.ijpharm.2013.12.002. PubMed PMID: 24333907. 2: Shi Z, Bi K, Li Y, Hu X, Li K, Gong P, Chen X. Determination of imidol hydrochloride in human plasma and urine by high-performance liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetic study. Biomed Chromatogr. 2012 Apr;26(4):458-63. PubMed PMID: 22493789. 3: Hunoor RS, Patil BR, Badiger DS, Vadavi RS, Gudasi KB, Chandrashekhar VM, Muchchandi IS. Spectroscopic, magnetic and thermal studies of Co(II), Ni(II), Cu(II) and Zn(II) complexes of 3-acetylcoumarin-isonicotinoylhydrazone and their antimicrobial and anti-tubercular activity evaluation. Spectrochim Acta A Mol Biomol Spectrosc. 2010 Nov;77(4):838-44. doi: 10.1016/j.saa.2010.08.015. PubMed PMID: 20833102. 4: Pihlaja K, Martiskainen O, Stájer G. Does the electron ionization induced fragmentation of partly saturated stereoisomeric pyrrolo- and isoindoloquinazolinones show stereospecificity? Rapid Commun Mass Spectrom. 2007;21(5):653-60. PubMed PMID: 17279488. 5: Long JA, Harris NJ, Lammertsma K. Formaldehyde oxime <--> nitrosomethane tautomerism. J Org Chem. 2001 Oct 5;66(20):6762-7. PubMed PMID: 11578232. 6: Kearley GJ, Fillaux F, Baron MH, Bennington S, Tomkinson J. A new look at proton transfer dynamics along the hydrogen bonds in amides and peptides. Science. 1994 May 27;264(5163):1285-9. PubMed PMID: 17780844. 7: Ciarkowski J, Chen FM, Benoiton NL. Reaction mechanisms in peptide synthesis. Part 2. Tautomerism of the peptide bond. J Comput Aided Mol Des. 1991 Dec;5(6):599-616. PubMed PMID: 1818093. 8: Luzhnikov EA, Trushin AM, Kabanov OV. [Characteristics of barbiturate adsorption on activated charcoal]. Vopr Med Khim. 1987 Nov-Dec;33(6):64-6. Russian. PubMed PMID: 3445548. 9: McIlroy PJ, Richert ND, Ryan RJ. Effects of proteinase inhibitors on adenylate cyclase. Biochem J. 1980 May 15;188(2):423-35. PubMed PMID: 7396871; PubMed Central PMCID: PMC1161885. |
PubChem Compound | 180496 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume